Cas no 2138179-30-1 (Urea, N-(1-methylethyl)-N'-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl)-)

• Product Name: Urea, N-(1-methylethyl)-N'-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl)-
• CAS No: 2138179-30-1
• MF: C₁₀H₁₇N₅O
• MW: 223.274881124496
• CID: 5279340
• Update Time: 2025-07-09

Urea, N-(1-methylethyl)-N'-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Urea, N-(1-methylethyl)-N'-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl)-

• Inchi： 1S/C10H17N5O/c1-7(2)13-10(16)14-8-6-12-15-5-3-4-11-9(8)15/h6-7,11H,3-5H2,1-2H3,(H2,13,14,16)
• InChI Key： IHMFVVKYYQURCM-UHFFFAOYSA-N
• SMILES： N(C(C)C)C(NC1=C2N(N=C1)CCCN2)=O

Additional information on Urea, N-(1-methylethyl)-N'-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl)-

Urea, N-(1-methylethyl)-N'-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl): A Comprehensive Overview

Urea, as a fundamental compound in organic chemistry, has been extensively studied and utilized across various industries. The compound in question, N-(1-methylethyl)-N'-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl) urea, with the CAS number 2138179-30-1, represents a unique derivative of urea. This compound has garnered significant attention due to its potential applications in pharmaceuticals and material sciences. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and functionalities.

The synthesis of N-(1-methylethyl)-N'-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl) urea involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic systems. Researchers have explored the use of transition metal catalysts to improve reaction efficiency and yield. For instance, the application of palladium-catalyzed coupling reactions has been pivotal in constructing the pyrazolopyrimidine ring system. This approach not only streamlines the synthesis but also ensures high purity and structural integrity of the final product.

The structural uniqueness of this compound lies in its hybrid framework combining a urea moiety with a tetrahydropyrazolopyrimidine ring. This combination imparts distinctive electronic and steric properties to the molecule. Recent studies have highlighted its potential as a building block for advanced materials such as stimuli-responsive polymers and coordination networks. For example, its ability to form hydrogen bonds with surrounding molecules makes it an ideal candidate for designing self-healing materials.

In the pharmaceutical sector, N-(1-methylethyl)-N'-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl) urea has shown promise as a bioisostere in drug design. Its ability to mimic the pharmacophore of certain bioactive compounds without inducing adverse side effects has been extensively explored. Computational studies using molecular docking simulations have revealed its potential to bind to specific protein targets involved in various disease pathways. This opens up new avenues for developing targeted therapies with improved efficacy and reduced toxicity.

Moreover, the environmental impact of synthesizing this compound has been a focal point of recent research. Green chemistry principles have been integrated into its production processes to minimize waste and energy consumption. For instance, solvent-free reactions and recyclable catalysts have been employed to enhance sustainability. These efforts align with global initiatives aimed at promoting eco-friendly chemical manufacturing practices.

The future prospects for N-(1-methylethyl)-N'-(4,5,6,tetrahydropyrazolo[1,a]pyrimidin-yli) urea are bright. Collaborative efforts between academia and industry are expected to drive further innovations in its application domains. As computational tools continue to advance